![molecular formula C17H15NO4 B5618486 2-oxo-2-phenylethyl 4-(acetylamino)benzoate](/img/structure/B5618486.png)
2-oxo-2-phenylethyl 4-(acetylamino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves intricate chemical pathways, including the use of ammonia-scavenging drugs like benzoate and phenylacetate to modulate hepatic nitrogen metabolism, providing alternative pathways for nitrogen disposal in urea cycle disorders and liver disease (J. de las Heras et al., 2017). Although this paper does not directly address 2-oxo-2-phenylethyl 4-(acetylamino)benzoate, it highlights the complexity and relevance of related synthesis processes in medicinal chemistry.
Molecular Structure Analysis
The molecular structure of compounds closely related to 2-oxo-2-phenylethyl 4-(acetylamino)benzoate, such as 2-(2-phenylethyl)chromones, indicates a core structure conducive to bioactivity, with various derivatives showing significant biological properties including antioxidant and antimicrobial activities (Meng Yu et al., 2022). This suggests that the structural features of 2-oxo-2-phenylethyl 4-(acetylamino)benzoate are crucial for its chemical and potentially pharmacological behaviors.
Chemical Reactions and Properties
The chemical reactivity and properties of compounds similar to 2-oxo-2-phenylethyl 4-(acetylamino)benzoate are intricate, with their functionality often dictating their reactivity and utility in organic synthesis. For instance, studies on benzothiazole derivatives reveal a range of reactions enabling the creation of pharmacologically active heterocycles, highlighting the importance of understanding the chemical properties and reactions of such compounds for drug development (L. Zhilitskaya et al., 2021).
properties
IUPAC Name |
phenacyl 4-acetamidobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c1-12(19)18-15-9-7-14(8-10-15)17(21)22-11-16(20)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEAAEYYCPOZJNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2-phenylethyl 4-(acetylamino)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.